Cas no 1251357-92-2 (6-(methylamino)pyridazine-3-carboxamide)

6-(Methylamino)pyridazine-3-carboxamide is a pyridazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a carboxamide group at the 3-position and a methylamino substituent at the 6-position, offering versatility for further functionalization. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or antimicrobial agents. Its pyridazine core contributes to favorable binding interactions in target proteins, while the carboxamide group enhances solubility and hydrogen-bonding potential. The methylamino moiety provides a site for additional modifications, making it a valuable scaffold for medicinal chemistry and drug discovery programs.
6-(methylamino)pyridazine-3-carboxamide structure
1251357-92-2 structure
Product Name:6-(methylamino)pyridazine-3-carboxamide
CAS No:1251357-92-2
MF:C6H8N4O
MW:152.153920173645
CID:4581954
PubChem ID:62167376
Update Time:2025-11-02

6-(methylamino)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-(methylamino)pyridazine-3-carboxamide
    • 3-Pyridazinecarboxamide, 6-(methylamino)-
    • Inchi: 1S/C6H8N4O/c1-8-5-3-2-4(6(7)11)9-10-5/h2-3H,1H3,(H2,7,11)(H,8,10)
    • InChI Key: YRFNVLFHPIUZNZ-UHFFFAOYSA-N
    • SMILES: C1(C(N)=O)=NN=C(NC)C=C1

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Additional information on 6-(methylamino)pyridazine-3-carboxamide

6-(Methylamino)pyridazine-3-carboxamide (CAS No. 1251357-92-2): A Comprehensive Overview

6-(Methylamino)pyridazine-3-carboxamide (CAS No. 1251357-92-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, belonging to the pyridazine family, features a unique molecular structure combining a methylamino group and a carboxamide moiety. Its distinct chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in 6-(methylamino)pyridazine-3-carboxamide is reflected in recent scientific literature and patent filings. Researchers are particularly intrigued by its potential as a building block for kinase inhibitors, a class of compounds that play a crucial role in modern cancer therapies. The compound's pyridazine core offers excellent hydrogen bonding capabilities, making it an attractive scaffold for designing molecules with specific biological activities.

From a synthetic chemistry perspective, CAS 1251357-92-2 demonstrates remarkable versatility. Its carboxamide group can participate in various chemical transformations, enabling the creation of diverse derivatives. This characteristic has made it particularly valuable in combinatorial chemistry approaches, where rapid generation of molecular diversity is essential for identifying lead compounds in drug discovery programs.

The pharmaceutical industry has shown increasing interest in 6-(methylamino)pyridazine-3-carboxamide derivatives due to their potential applications in treating neurological disorders. Recent studies suggest that certain analogs might modulate neurotransmitter systems, offering possibilities for developing novel treatments for conditions like Parkinson's disease and depression. However, these applications are still in early research stages and require further investigation.

In agrochemical applications, compounds based on the pyridazine-3-carboxamide structure have demonstrated promising herbicidal and fungicidal activities. The methylamino substitution at the 6-position appears to enhance these biological properties while maintaining favorable environmental profiles. This has led to increased research into developing more sustainable crop protection agents using this chemical framework.

The market for 6-(methylamino)pyridazine-3-carboxamide has seen steady growth, particularly in regions with strong pharmaceutical and agricultural research sectors. Suppliers report growing demand from contract research organizations and academic institutions working on medicinal chemistry projects. The compound's relative stability and well-characterized properties make it a preferred choice for many synthetic applications.

Analytical characterization of CAS 1251357-92-2 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods confirm the compound's high purity and structural integrity, which are critical for research applications. Recent advancements in analytical technology have enabled more precise quality control measures for this and similar heterocyclic compounds.

From a regulatory perspective, 6-(methylamino)pyridazine-3-carboxamide is generally considered safe for research purposes when handled according to standard laboratory protocols. However, researchers should consult current safety data sheets and local regulations before working with this compound, as requirements may vary by jurisdiction and intended use.

The future outlook for 1251357-92-2 appears promising, with several research groups investigating novel applications in material science and specialty chemicals. Its unique electronic properties make it potentially useful in developing organic electronic materials, though these applications remain largely exploratory at present.

For researchers seeking 6-(methylamino)pyridazine-3-carboxamide suppliers, it's important to verify certificates of analysis and inquire about batch-to-batch consistency. Many manufacturers now offer custom synthesis services for this compound and its derivatives, accommodating specific research needs in drug discovery and other specialized fields.

In conclusion, 6-(methylamino)pyridazine-3-carboxamide (CAS No. 1251357-92-2) represents an important building block in modern chemical research. Its versatility, combined with growing interest from multiple industries, ensures its continued relevance in scientific innovation. As research progresses, we can expect to see new applications emerge for this fascinating pyridazine derivative in both life sciences and materials development.

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